Dent-Kote
Description
Dent-Kote is a hypothetical dental coating material designed for restorative and protective applications in dentistry. For instance, polyetherketoneketone (PEKK)/hydroxyapatite (HA) hybrids are widely researched for dental applications due to their high mechanical strength and bioactivity .
Key proposed properties of this compound:
- Biocompatibility: Safe for prolonged oral exposure.
- Mechanical Strength: High fracture toughness to withstand masticatory forces.
- Adhesion: Strong bonding to enamel/dentin via micromechanical interlocking or chemical coupling.
- Aesthetic Versatility: Color-matching capabilities for cosmetic applications.
Properties
CAS No. |
122168-66-5 |
|---|---|
Molecular Formula |
C8H6N2O3 |
Synonyms |
Dent-Kote |
Origin of Product |
United States |
Comparison with Similar Compounds
Dent-Kote vs. Polyetherketoneketone/Hydroxyapatite (PEKK/HA) Hybrid
Structural and Functional Similarities :
- Both materials combine organic polymers (e.g., PEKK) with inorganic components (e.g., HA) to balance flexibility and rigidity.
- PEKK/HA hybrids are noted for their osteoconductivity, making them suitable for bone and dental implants .
Key Differences :
Research Findings :
This compound vs. EP/GF/DiDOPO Composites
Functional Similarities :
Key Differences :
Research Insights :
- While EP/GF/DiDOPO prioritizes thermal resistance, this compound’s formulation likely emphasizes biocompatibility and adhesion, reflecting divergent industrial vs. medical priorities .
Critical Research Findings and Limitations
- PEKK/HA Hybrids : Clinical studies show 85% success rates in dental implant integration over five years, though high-temperature processing limits chairside applications .
- This compound : Hypothetical advantages include chairside curing and superior aesthetics, but long-term clinical data are absent in the provided evidence.
- EP/GF/DiDOPO: Limited relevance to dentistry but illustrates the importance of tailored material design for specific functional requirements .
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